Cas no 2229160-62-5 (1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde)

• Product Name: 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde
• CAS No: 2229160-62-5
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 5975453
• PubChem ID: 165795312
• Update Time: 2025-05-20

1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde
• 2229160-62-5
• 1-[4-(1H-pyrazol-1-yl)phenyl]cyclopropane-1-carbaldehyde
• EN300-1764730

• Inchi： 1S/C13H12N2O/c16-10-13(6-7-13)11-2-4-12(5-3-11)15-9-1-8-14-15/h1-5,8-10H,6-7H2
• InChI Key： KDHLIAIKQCCCQW-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC(=CC=2)N2C=CC=N2)CC1

Computed Properties

• Exact Mass: 212.094963011g/mol
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde

Introduction to 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde (CAS No. 2229160-62-5)

1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde (CAS No. 2229160-62-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde is composed of a cyclopropane ring substituted with a phenyl group and a pyrazole moiety, along with an aldehyde functional group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of chemical synthesis, 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde can be synthesized through a multi-step process involving the formation of the cyclopropane ring, the introduction of the phenyl and pyrazole substituents, and the final aldehyde functionalization. Recent studies have explored various synthetic routes to optimize yield and purity, with some methods utilizing green chemistry principles to minimize environmental impact.

The biological activities of 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde have been extensively investigated. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has demonstrated anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

Beyond its enzymatic inhibition properties, 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde has also been studied for its potential as an antimicrobial agent. Preliminary studies have indicated that it exhibits activity against both Gram-positive and Gram-negative bacteria, suggesting its potential use in developing new antibiotics to combat drug-resistant strains.

In the context of drug development, the pharmacokinetic and pharmacodynamic properties of 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde have been evaluated. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential as a therapeutic agent. Furthermore, toxicity studies have indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed.

The therapeutic potential of 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde has also been explored in animal models. In cancer models, it has demonstrated significant antitumor activity by inducing apoptosis in cancer cells and inhibiting tumor growth. Similarly, in inflammatory disease models, it has shown efficacy in reducing inflammation and associated symptoms.

To further advance the understanding and application of 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde, ongoing research is focused on optimizing its structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding affinities and identify key interactions with target proteins.

In conclusion, 1-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carbaldehyde (CAS No. 2229160-62-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents.